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Compound of Interest

Compound Name: m-Chlorobenzenesulfenyl chloride

Cat. No.: B8487862

Technical Guide: m-Chlorobenzenesulfenyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
m-Chlorobenzenesulfenyl chloride, a key reagent in various synthetic applications.

Core Molecular Data

The fundamental molecular characteristics of m-Chlorobenzenesulfenyl chloride are
summarized below. It is important to distinguish this compound from its sulfonyl analog, m-
Chlorobenzenesulfonyl chloride.

Property Value
Chemical Formula CeHaCl2S
Molecular Weight 179.07 g/mol

Molecular Structure and Composition

The structural arrangement of m-Chlorobenzenesulfenyl chloride consists of a central
benzene ring substituted with a chlorine atom at the meta position and a sulfenyl chloride group
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Caption: Logical relationship of the core components of m-Chlorobenzenesulfenyl chloride.

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of benzenesulfenyl chlorides
are extensive in the chemical literature. A common synthetic route involves the chlorination of
the corresponding thiophenol.

General Synthesis of Aryl Sulfenyl Chlorides from Thiophenols:

o Dissolution: The starting substituted thiophenol is dissolved in an inert, dry solvent such as
carbon tetrachloride or dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

e Cooling: The solution is cooled to approximately 0°C using an ice bath to manage the
exothermic reaction.

o Chlorination: A chlorinating agent, such as sulfuryl chloride (SO2ClIz) or gaseous chlorine
(Cl2), is added dropwise or bubbled through the solution while maintaining the low
temperature.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b8487862?utm_src=pdf-body-img
https://www.benchchem.com/product/b8487862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8487862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of
the starting material.

o Workup: Upon completion, the reaction mixture is typically warmed to room temperature, and
the solvent is removed under reduced pressure.

« Purification: The crude product is then purified, often by vacuum distillation, to yield the
desired aryl sulfenyl chloride.

It is imperative that these procedures are conducted by trained professionals in a well-
ventilated fume hood with appropriate personal protective equipment, as both the reactants
and products can be hazardous.

 To cite this document: BenchChem. [m-Chlorobenzenesulfenyl chloride molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8487862#m-chlorobenzenesulfenyl-chloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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